Cas no 199589-20-3 (1H-Indole, 6-bromo-1-ethyl-)

• Product Name: 1H-Indole, 6-bromo-1-ethyl-
• CAS No: 199589-20-3
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• MDL: MFCD11877847
• CID: 3879250
• PubChem ID: 18007603
• Update Time: 2025-10-28

1H-Indole, 6-bromo-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-bromo-1-ethyl-
• 6-BROMO-1-ETHYL-1H-INDOLE
• GFQPTVGPUTXTBG-UHFFFAOYSA-N
• ZHA58920
• CS-0256389
• SCHEMBL4944128
• 6-bromo-1-ethylindole
• 199589-20-3
• EN300-6481072

• MDL： MFCD11877847
• Inchi： 1S/C10H10BrN/c1-2-12-6-5-8-3-4-9(11)7-10(8)12/h3-7H,2H2,1H3
• InChI Key： GFQPTVGPUTXTBG-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(Br)=C2)C=C1

Computed Properties

• Exact Mass: 222.99966Da
• Monoisotopic Mass: 222.99966Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 4.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indole, 6-bromo-1-ethyl-

1H-Indole, 6-bromo-1-ethyl- (CAS No. 199589-20-3): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Indole, 6-bromo-1-ethyl- (CAS No. 199589-20-3) represents a significant intermediate in the realm of pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological and inflammatory disorders. Its unique structural framework, featuring a brominated indole core with an ethyl substituent at the 1-position, makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

Indole derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and neuroprotective properties. Among these derivatives, 6-bromo-1-ethyl-indole has garnered attention due to its enhanced reactivity compared to its unsubstituted counterparts. The bromine atom at the 6-position serves as a critical handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic structures.

Recent advancements in drug discovery have highlighted the importance of indole-based scaffolds in addressing unmet medical needs. For instance, studies have demonstrated that modifications at the 1-position of the indole ring can modulate binding affinity to target proteins, thereby optimizing pharmacokinetic profiles. The ethyl group in 1H-Indole, 6-bromo-1-ethyl- not only enhances solubility but also provides a stable platform for further derivatization without compromising metabolic stability.

In the context of modern medicinal chemistry, CAS No. 199589-20-3 has been employed in the synthesis of novel small-molecule inhibitors targeting enzymes involved in neurodegenerative diseases. For example, researchers have leveraged this compound to develop potent monoamine oxidase (MAO) inhibitors, which are known to alleviate symptoms associated with conditions like Parkinson’s disease. The bromine substituent facilitates halogen-metal exchange reactions, allowing for the introduction of aryl or vinyl groups that improve binding interactions with the enzyme active site.

The pharmaceutical industry has also explored 6-bromo-1-ethyl-indole as a precursor in anti-inflammatory drug development. By incorporating additional functional groups such as amides or carboxylic acids through palladium-catalyzed coupling reactions, chemists have generated lead compounds exhibiting significant activity against cyclooxygenase (COX) enzymes. These COX inhibitors are crucial in managing chronic inflammatory disorders by reducing prostaglandin synthesis.

Moreover, the structural versatility of 1H-Indole, 6-bromo-1-ethyl-* has been exploited in oncology research. Researchers have synthesized derivatives that exhibit inhibitory effects on kinases implicated in cancer progression. The brominated indole core allows for selective binding to ATP-binding pockets of these enzymes, disrupting signaling pathways that promote tumor growth. Preliminary clinical trials have shown promising results with some of these derivatives in preclinical models.

The synthetic utility of CAS No. 199589-20-3 extends beyond pharmaceutical applications; it has found utility in materials science and agrochemical research. For instance, researchers have employed this compound as a building block for designing luminescent materials and organic semiconductors due to its ability to form stable π-conjugated systems upon further functionalization.

In conclusion,1H-lndole, 6-bromo, and ethyl modifications play pivotal roles in tailoring biological activity and pharmacokinetic properties of indole derivatives. The reactivity imparted by the bromine atom at the 6-position coupled with the stability provided by the ethyl group at the 1-position makes CAS No. 199589–20–3 an indispensable intermediate for medicinal chemists striving to develop next-generation therapeutics addressing neurological disorders,inflammation, and cancer.